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CAS No.: 71386-90-8
Cat. No.: B1280250
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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Butoxy-2H-1-benzopyran-2-one, also known as 4-butoxycoumarin, is a derivative of
coumarin, a naturally occurring benzopyrone. This technical guide provides a comprehensive
overview of the fundamental properties, synthesis, spectral characterization, and potential
applications of 4-Butoxy-2H-1-benzopyran-2-one. The information presented herein is
intended to serve as a valuable resource for researchers and professionals engaged in
chemical synthesis, drug discovery, and materials science.

Chemical and Physical Properties

4-Butoxy-2H-1-benzopyran-2-one is a white to off-white solid at room temperature.[1] It
belongs to the coumarin class of compounds, which are characterized by a benzopyran-2-one
core structure.[2] The butoxy group at the 4-position significantly influences its physicochemical
properties compared to the parent coumarin molecule.
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Structure and Nomenclature

e |[UPAC Name: 4-butoxy-2H-1-benzopyran-2-one

Synonyms: 4-Butoxycoumarin, 4-Butoxy-2H-chromen-2-one[1]

CAS Number: 71386-90-8[1]

Molecular Formula: C13H1403[1][3]

Molecular Weight: 218.25 g/mol [1][3]

Caption: Chemical structure of 4-Butoxy-2H-1-benzopyran-2-one.

Physical Properties

While experimental data for some physical properties of 4-Butoxy-2H-1-benzopyran-2-one
are not readily available in the literature, estimations based on its structure and data from
related compounds can be made. It is recommended to store this compound in a refrigerator at
2-8°C.[1]

Property Value Source
Appearance White to Off-White Solid [1]
Molecular Weight 218.25 g/mol [11[3]
Melting Point Not available

Boiling Point Not available

Expected to be soluble in
common organic solvents like
N dichloromethane, ethyl ] o
Solubility o General chemical principles
acetate, and acetone. Limited
solubility in water is

anticipated.

Synthesis of 4-Butoxy-2H-1-benzopyran-2-one
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The synthesis of 4-alkoxycoumarins can be achieved through several methods. A common and
effective approach is the Williamson ether synthesis, starting from 4-hydroxycoumarin and an
appropriate alkyl halide.

Williamson Ether Synthesis

This method involves the O-alkylation of the hydroxyl group of 4-hydroxycoumarin. The
reaction proceeds via an Sn2 mechanism.[4][5]

1-Bromobutane
Solvent (e.g., Acetone)

m—> <<>—> 4-Butoxy-2H-1-benzopyran-2-one

Click to download full resolution via product page
Caption: Williamson ether synthesis of 4-Butoxy-2H-1-benzopyran-2-one.
Experimental Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-hydroxycoumarin (1 equivalent) in a suitable solvent such as acetone
or DMF.

o Addition of Base: Add a base, for instance, anhydrous potassium carbonate (K=2COs, 1.5-2
equivalents), to the solution. The base deprotonates the hydroxyl group of 4-
hydroxycoumarin to form the more nucleophilic phenoxide.

o Addition of Alkylating Agent: To the stirred suspension, add 1-bromobutane (1.1-1.2
equivalents) dropwise at room temperature.
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Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 4-8 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off
the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

Purification: Dissolve the crude product in a suitable organic solvent like dichloromethane
and wash with water to remove any remaining salts and base. Dry the organic layer over
anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The final product
can be further purified by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) or by column chromatography on silica gel.

Spectral Data and Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
4-Butoxy-2H-1-benzopyran-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons of the benzopyran ring system, a singlet for the proton at the C3 position,
and signals corresponding to the butoxy group (a triplet for the terminal methyl group, a
sextet for the adjacent methylene group, a quintet for the next methylene group, and a triplet
for the methylene group attached to the oxygen).

e 13C NMR: The carbon NMR spectrum will display distinct signals for each of the 13 carbon
atoms in the molecule. The carbonyl carbon (C2) is expected to resonate at a downfield
chemical shift (typically in the range of 160-170 ppm). The carbons of the aromatic ring and

the vinylic carbons will appear in the aromatic region (approximately 100-160 ppm), while the

aliphatic carbons of the butoxy group will be observed in the upfield region. A reference to

the 13C NMR spectrum of a related compound, 7-butoxy-2H-1-benzopyran-2-one, is available

on PubChem.[6]

Infrared (IR) Spectroscopy

The IR spectrum of 4-Butoxy-2H-1-benzopyran-2-one is predicted to exhibit characteristic
absorption bands. A strong absorption band corresponding to the C=0 stretching of the lactone
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carbonyl group is expected around 1700-1750 cm~1. Other significant peaks would include
those for C=C stretching of the aromatic ring and the pyranone ring (around 1500-1650 cm™1),
and C-O stretching vibrations for the ether linkage and the lactone (around 1000-1300 cm™1).

Mass Spectrometry (MS)

The mass spectrum of 4-Butoxy-2H-1-benzopyran-2-one should show a molecular ion peak
(M*) at m/z = 218, corresponding to its molecular weight. The fragmentation pattern would
likely involve the loss of the butoxy group or parts of it, as well as fragmentation of the
benzopyranone ring.

Applications and Research Interest

4-Butoxy-2H-1-benzopyran-2-one serves as a valuable intermediate in organic synthesis and
a scaffold in medicinal chemistry.

e Synthetic Intermediate: It is a key precursor in the preparation of regiospecific 4-O-alkyl
tetronates.[1]

o Fungicidal Activity: This compound and other benzopyranone derivatives are studied for their
potential as fungicides.[1]

e Drug Discovery: The coumarin scaffold is present in many biologically active compounds.
The introduction of a butoxy group at the 4-position can modulate the lipophilicity and
pharmacokinetic properties of the molecule, making it an interesting candidate for drug
development programs.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 4-Butoxy-2H-1-benzopyran-2-one is
not readily available, safety precautions should be based on the data for the parent compound,
coumarin, and general laboratory safety practices.

The parent compound, 2H-1-benzopyran-2-one (coumarin), is classified as toxic if swallowed or
in contact with skin and may cause an allergic skin reaction. It is important to handle 4-Butoxy-
2H-1-benzopyran-2-one with appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume
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hood. Avoid inhalation of dust and contact with skin and eyes. In case of accidental exposure,
follow standard first-aid procedures. For a related compound, 4-Oxo0-4H-1-benzopyran-2-
carboxylic acid, it is noted that it causes eye, skin, and respiratory tract irritation.[7]

Conclusion

4-Butoxy-2H-1-benzopyran-2-one is a versatile coumarin derivative with significant potential
in synthetic and medicinal chemistry. This guide has provided a detailed overview of its
fundamental properties, a reliable synthetic route, and an outline of its spectral characteristics
and applications. Further research into the biological activities and material properties of this
compound is warranted and is expected to uncover new and valuable applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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